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Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622

Essential protocols for the safe handling and disposal of Promethium-147 are critical for
ensuring personnel safety and regulatory compliance within research and drug development
environments. This guide provides immediate, actionable information, outlining the necessary
operational and disposal plans for this specific low-energy beta-emitting radionuclide.

Promethium-147 (Pm-147) is a synthetic radioisotope valued in various industrial and
research applications. Due to its radioactive nature, all materials contaminated with Pm-147
must be managed as low-level radioactive waste (LLRW). Adherence to strict disposal
procedures is mandatory to mitigate risks of radiation exposure and environmental
contamination. The following step-by-step guidance is designed to provide clarity and ensure
the safe management of Pm-147 waste streams.

Quantitative Data for Promethium-147

For quick reference, the following table summarizes key quantitative data for Promethium-147,
pertinent to its safe handling and disposal.
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Property Value Notes

A relatively short half-life,

making decay-in-storage a

Half-Life 2.62 years o )
potential disposal option for
low-activity waste.

Radiation Type Beta () Particles Low-energy beta emissions.

] This low energy simplifies

Maximum Beta Energy 0.224 MeV o i
shielding requirements.

o ) Sufficient to absorb beta

Shielding 0.2 mm of plastic o
emissions from Pm-147.[1]
High specific activity requires

Specific Activity ~935 Cilg careful handling to minimize

contamination.

) ) Typically falls under Class A,
o Low-Level Radioactive Waste _
Waste Classification B, or C depending on
(LLRW) _
concentration.

Experimental Protocols: Step-by-Step Disposal
Procedures

The proper disposal of Promethium-147 waste involves a multi-step process that begins at the
point of generation and concludes with transfer to a licensed disposal facility. The following
protocols are essential for laboratory personnel.

Waste Segregation at the Source

Proper segregation is the foundation of safe and efficient radioactive waste management.

* |sotope-Specific Waste Containers: All waste contaminated with Pm-147 must be collected in
designated containers separate from other radioactive and non-radioactive waste streams.

» Waste Form Segregation: Within the Pm-147 waste stream, further segregation by physical
form is required:
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o Dry Solid Waste: Includes contaminated personal protective equipment (PPE) such as
gloves and lab coats, absorbent paper, and other solid materials. These should be placed
in a container lined with a durable, tear-resistant plastic bag.

o Liquid Waste: Aqueous and organic liquid waste containing Pm-147 must be collected in
shatter-resistant, leak-proof containers. Secondary containment is mandatory to prevent
spills. The pH of aqueous waste should be maintained between 6 and 9.

o Sharps Waste: Needles, syringes, Pasteur pipettes, and other items that can puncture a
waste bag must be placed in a rigid, puncture-proof container specifically designated for
radioactive sharps.

Waste Packaging and Labeling

Accurate packaging and labeling are critical for safety, regulatory compliance, and proper
handling by waste management personnel.

o Container Selection: Use containers that are appropriate for the waste type and are in good
condition. Containers for liquid waste must have secure, leak-proof caps.

» Labeling: Each waste container must be clearly labeled with:
o The radiation symbol (trefoil).
o The words "Caution, Radioactive Material."
o The radionuclide: "Promethium-147" or "Pm-147."
o The estimated activity and the date of measurement.
o The waste form (e.g., dry solid, aqueous liquid).

o The name of the principal investigator and the laboratory contact information.

On-Site Storage

Temporary on-site storage of Pm-147 waste must be in a secure, designated area.
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Designated Storage Area: Store waste in a location that is secure and has restricted access.
The storage area should be clearly marked with radiation warning signs.

Shielding: While Pm-147 is a low-energy beta emitter, shielding the waste container with
materials like plexiglass can further reduce low levels of bremsstrahlung (X-ray) radiation.

Inventory Management: Maintain a detailed inventory of all stored radioactive waste,
including the date of generation, activity level, and storage location.

Waste Minimization

Reducing the volume of radioactive waste is a key principle of radiation safety and cost-
effective disposal.

Planning: Carefully plan experiments to use the minimum amount of Pm-147 necessary.

Decontamination: Survey potentially contaminated items with a suitable radiation detector
(e.g., a Geiger-Muller counter with a pancake probe). If an item is not contaminated, it can
be disposed of as non-radioactive waste after defacing any radiation symbols.

Avoid Mixed Waste: Do not mix radioactive waste with hazardous chemical waste unless
unavoidable. Mixed waste is significantly more complex and expensive to dispose of.

Disposal and Transfer

The final step is the transfer of the waste to a licensed disposal facility.

Contact Environmental Health and Safety (EHS): Your institution's EHS or Radiation Safety
Office will coordinate the pickup and disposal of radioactive waste.

Manifesting: All shipments of radioactive waste must be accompanied by a manifest that
details the contents of the shipment, including the radionuclide, activity, and waste form. This
documentation is typically prepared by the EHS office.

Transportation: The transport of radioactive waste is regulated by the Department of
Transportation (DOT) and must be carried out by trained and authorized personnel.

Logical Workflow for Promethium-147 Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Promethium-147 waste in a laboratory setting.
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Promethium-147 Waste Disposal Workflow

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of Promethium-147, fostering a secure laboratory
environment and protecting the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. case.edu [case.edu]

« To cite this document: BenchChem. [Proper Disposal of Promethium-147: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221622#promethium-147-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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